Cas no 13569-80-7 (Dysprosium fluoride)

Dysprosium fluoride (DyF₃) is an inorganic compound composed of dysprosium and fluorine, known for its high thermal stability and optical properties. It appears as a white crystalline powder, insoluble in water but soluble in acids. DyF₃ is primarily used in specialized applications such as infrared laser materials, phosphors, and as a dopant in optical glasses due to its ability to modify refractive indices and enhance luminescence. Its high purity grades are critical in thin-film deposition processes, including chemical vapor deposition (CVD) and physical vapor deposition (PVD). The compound’s stability under extreme conditions makes it suitable for high-performance coatings and advanced ceramics.
Dysprosium fluoride structure
Dysprosium fluoride structure
Product name:Dysprosium fluoride
CAS No:13569-80-7
MF:DyF3
MW:219.495210647583
MDL:MFCD00016071
CID:87059
PubChem ID:24868550

Dysprosium fluoride Chemical and Physical Properties

Names and Identifiers

    • Dysprosium Fluoride
    • Dysprosium(III) fluoride
    • Dysprosium bromide
    • Dysprosium tribromide
    • dysprosium trifluoride
    • EINECS 238-443-9
    • dysprosiumfluoride(dyf3)
    • Dysprosium(III) trifluoride
    • Dysprosium(III)fluoride(DyF3)
    • DYSPROSIUM FLUORIDE 99%
    • DYSPROSIUM FLUORIDE 99.5%
    • DYSPROSIUM FLUORIDE, 99.9%
    • DYSPROSIUM FLUORIDE, 99.50%
    • Dysprosium(III); fluoride
    • dysprosium(3+) trifluoride
    • dysprosium(3+) ion trifluoride
    • DYSPROSIUM (III) FLUORIDE
    • fluoride, fluoride, Dy, fluoride
    • SBB095826
    • A806973
    • Dysprosium fluoride, anhydrous
    • trifluorodysprosium
    • MFCD00016071
    • Dysprosium fluoride (DyF3)
    • Dysprosium(III) fluoride, anhydrous (99.9%-Dy) (REO)
    • Q15040821
    • DTXSID7065542
    • 13569-80-7
    • CS-0112003
    • AKOS025310246
    • EINECS 236-992-9
    • DTXCID7034331
    • Dysprosium fluoride
    • MDL： MFCD00016071
    • Inchi： 1S/Dy.3FH/h;3*1H/q+3;;;/p-3
    • InChI Key： FWQVINSGEXZQHB-UHFFFAOYSA-K
    • SMILES： [Dy+3].[F-].[F-].[F-]

Computed Properties

  • Exact Mass: 220.92400
  • Monoisotopic Mass: 220.924381
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless hexagonal crystals.
  • Density: 7.5
  • Melting Point: 1154 ºC
  • Boiling Point: 2200 °C
  • Solubility: Soluble in strong mineral acids. Insoluble in water.
  • Water Partition Coefficient: Soluble in strong mineral acids. Insoluble in water.
  • Stability/Shelf Life: hygroscopic
  • PSA: 0.00000
  • LogP: 1.26060
  • Sensitiveness: Hygroscopic
  • Solubility: Insoluble

Dysprosium fluoride Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Storage Condition：Argon filled storage
  • TSCA：Yes
  • Risk Phrases：R36/37/38

Dysprosium fluoride Customs Data

  • HS CODE：2846903200
  • Customs Data：

    China Customs Code:

    2846903200

Dysprosium fluoride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-LQ631-5g
Dysprosium(III)fluoride,anhydrous(99.9%-Dy)(REO)
 13569-80-7 99.999% metals basis ,
5g
 ￥340.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-LQ631-1g
Dysprosium(III)fluoride,anhydrous(99.9%-Dy)(REO)
 13569-80-7 99.999% metals basis ,
1g
 ￥91.0 2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D171309-25g
Dysprosium fluoride
 13569-80-7 99.999% metals basis ,
25g
 ¥913.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D122091-25g
Dysprosium fluoride
 13569-80-7 99.9% metals basis ,
25g
 ¥599.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
93-6609-25g
Dysprosium fluoride
 13569-80-7 anhydrous(99.9%-Dy)(REO)
25g
 3548CNY 2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D808264-100g
Dysprosium fluoride
 13569-80-7 99.9% metals basis ,
100g
 1,156.00 2021-05-17
abcr
AB120250-100g
Dysprosium fluoride, anhydrous, (99.9%-Dy) (REO); .
 13569-80-7
100g
 €909.00 2025-02-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
450847-25G
Dysprosium fluoride
 13569-80-7 ≥99.98%
25G
 ￥3381.84 2022-02-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D113327-5g
Dysprosium fluoride
 13569-80-7 , 99.99% metals basis
5g
 ¥195.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-SZ127-5g
Dysprosium(III)fluoride,anhydrous(99.9%-Dy)(REO)
 13569-80-7 , 99.99% metals basis
5g
 ￥287.0 2022-02-28

Dysprosium fluoride Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:13569-80-7)氟化镝
Order Number:LE25921788
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally

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